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Compound of Interest

Compound Name: W4275

Cat. No.: B15585130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

W4275 stock solutions in cell culture experiments. W4275 is a potent and selective inhibitor of

the nuclear receptor-binding SET domain protein 2 (NSD2), a histone methyltransferase.

Introduction
W4275 is a selective, orally active inhibitor of NSD2 with an IC50 of 17 nM.[1] It has

demonstrated antiproliferative effects in cancer cell lines, such as RS411 cells (IC50 of 230

nM), and has been shown to inhibit tumor growth in xenograft models.[1] NSD2, also known as

MMSET or WHSC1, is a histone methyltransferase that primarily catalyzes the dimethylation of

histone H3 at lysine 36 (H3K36me2), a mark associated with active gene transcription.[2]

Dysregulation of NSD2 activity is implicated in the progression of various cancers, including

multiple myeloma.[2] W4275 exerts its effects by blocking the catalytic activity of NSD2, leading

to alterations in the epigenetic landscape, changes in gene expression, and ultimately, the

inhibition of cancer cell proliferation and survival.[2]
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Property Value Source

Synonyms Compound 42 [1]

IC50 (NSD2) 17 nM [1]

IC50 (RS411 cells) 230 nM [1]

Molecular Weight 468.55 g/mol

Solubility
≥ 125 mg/mL in DMSO (with

ultrasonication)
[3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [3]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM W4275 Stock
Solution
Materials:

W4275 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended for high concentrations)

Calibrated pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.
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Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For 1 mL of a 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 468.55 g/mol x 1000 =

4.6855 mg

Weighing W4275: Carefully weigh out the calculated amount of W4275 powder and transfer

it to a sterile microcentrifuge tube.

Dissolution in DMSO: Add the desired volume of sterile DMSO to the tube containing the

W4275 powder. For a 10 mM solution, add 1 mL of DMSO for every 4.6855 mg of W4275.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If preparing a

high concentration solution (e.g., >10 mM), brief sonication may be necessary to ensure

complete dissolution.[3]

Sterile Filtration (Optional but Recommended): For long-term storage and to ensure sterility,

filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile cryovial. This

step is critical for preventing microbial contamination of cell cultures.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile cryovials. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[1][3]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM W4275 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes
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Calibrated pipettes and sterile filter tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM W4275 stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Example for a 10 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile cell culture medium. This results in a 10 µM solution with a DMSO concentration

of 0.1%.

Application to Cells: Add the appropriate volume of the final working solution to your cell

culture plates. Ensure proper mixing by gently swirling the plates.

Vehicle Control: Always include a vehicle control in your experiments. This consists of

treating cells with the same final concentration of DMSO in the cell culture medium as the

W4275-treated cells.
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Caption: Experimental workflow for preparing and using W4275 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for W4275 Stock
Solution in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585130#preparing-w4275-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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